Cas no 2008885-62-7 (INDEX NAME NOT YET ASSIGNED)
INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties
Names and Identifiers
-
- 2008885-62-7
- 4,5-dimethyloxolane-3-sulfonamide
- EN300-679914
- INDEX NAME NOT YET ASSIGNED
-
- Inchi: 1S/C6H13NO3S/c1-4-5(2)10-3-6(4)11(7,8)9/h4-6H,3H2,1-2H3,(H2,7,8,9)
- InChI Key: QZIWCGNSSQOFNF-UHFFFAOYSA-N
- SMILES: S(C1COC(C)C1C)(N)(=O)=O
Computed Properties
- Exact Mass: 179.06161445g/mol
- Monoisotopic Mass: 179.06161445g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 77.8Ų
Experimental Properties
- Density: 1.26±0.1 g/cm3(Predicted)
- Boiling Point: 311.5±52.0 °C(Predicted)
- pka: 10.23±0.60(Predicted)
INDEX NAME NOT YET ASSIGNED Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-679914-0.05g |
4,5-dimethyloxolane-3-sulfonamide |
2008885-62-7 | 95.0% | 0.05g |
$888.0 | 2025-03-12 | |
| Enamine | EN300-679914-0.1g |
4,5-dimethyloxolane-3-sulfonamide |
2008885-62-7 | 95.0% | 0.1g |
$930.0 | 2025-03-12 | |
| Enamine | EN300-679914-0.25g |
4,5-dimethyloxolane-3-sulfonamide |
2008885-62-7 | 95.0% | 0.25g |
$972.0 | 2025-03-12 | |
| Enamine | EN300-679914-0.5g |
4,5-dimethyloxolane-3-sulfonamide |
2008885-62-7 | 95.0% | 0.5g |
$1014.0 | 2025-03-12 | |
| Enamine | EN300-679914-1.0g |
4,5-dimethyloxolane-3-sulfonamide |
2008885-62-7 | 95.0% | 1.0g |
$1057.0 | 2025-03-12 | |
| Enamine | EN300-679914-2.5g |
4,5-dimethyloxolane-3-sulfonamide |
2008885-62-7 | 95.0% | 2.5g |
$2071.0 | 2025-03-12 | |
| Enamine | EN300-679914-5.0g |
4,5-dimethyloxolane-3-sulfonamide |
2008885-62-7 | 95.0% | 5.0g |
$3065.0 | 2025-03-12 | |
| Enamine | EN300-679914-10.0g |
4,5-dimethyloxolane-3-sulfonamide |
2008885-62-7 | 95.0% | 10.0g |
$4545.0 | 2025-03-12 |
INDEX NAME NOT YET ASSIGNED Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on INDEX NAME NOT YET ASSIGNED
Comprehensive Overview of CAS No 2008885-62-7 and Its Potential Applications in Modern Research
In the rapidly evolving field of chemical research, CAS No 2008885-62-7 has emerged as a compound of significant interest. Despite its current designation as INDEX NAME NOT YET ASSIGNED, this molecule is gaining attention due to its unique structural properties and potential applications. Researchers are particularly intrigued by its possible roles in pharmaceutical development, material science, and biotechnology. The absence of an assigned index name underscores the novelty of this compound, making it a focal point for cutting-edge investigations.
The chemical community is actively exploring the synthesis pathways and molecular interactions of CAS No 2008885-62-7. Recent studies suggest that its unique configuration may offer advantages in drug delivery systems and catalytic processes. As sustainability becomes a global priority, scientists are also examining whether this compound could contribute to green chemistry initiatives. The combination of its undefined nomenclature and promising characteristics makes INDEX NAME NOT YET ASSIGNED a compelling subject for further study.
One of the most searched questions regarding novel compounds like CAS No 2008885-62-7 relates to their safety profiles and environmental impact. While comprehensive data may still be limited due to its recent discovery, preliminary assessments indicate that proper handling protocols should be established. Researchers emphasize the importance of responsible innovation when working with such emerging substances, particularly in light of growing public interest in chemical safety and transparency.
The potential industrial applications of INDEX NAME NOT YET ASSIGNED are another area of intense speculation. Some experts hypothesize that its molecular structure could be optimized for use in advanced materials, possibly contributing to breakthroughs in nanotechnology or renewable energy solutions. These possibilities align with current market trends favoring sustainable technologies and eco-friendly alternatives to traditional materials.
From a research methodology perspective, the study of CAS No 2008885-62-7 presents both challenges and opportunities. The lack of standardized nomenclature requires scientists to employ rigorous analytical techniques for proper identification and characterization. Advanced instrumentation such as mass spectrometry and nuclear magnetic resonance spectroscopy are proving invaluable in unraveling the compound's properties. This situation highlights the ongoing importance of analytical chemistry in modern scientific discovery.
The intellectual property landscape surrounding INDEX NAME NOT YET ASSIGNED is another dimension attracting attention. As with many novel compounds, questions arise about patent potential and commercial viability. Legal experts in chemical patents note that the undefined status of the compound's name adds complexity to protection strategies, making this an interesting case study in innovation management.
Looking ahead, the scientific community anticipates that further research will clarify the biological activity and physicochemical properties of CAS No 2008885-62-7. Some researchers are particularly interested in exploring potential structure-activity relationships that could unlock new applications. This aligns with broader trends in predictive chemistry and computational modeling, where advanced algorithms are increasingly used to anticipate compound behavior.
The story of INDEX NAME NOT YET ASSIGNED serves as a reminder of how much remains to be discovered in chemical science. As investigation continues, this compound may well transition from being an unnamed entity to a substance with clearly defined functional characteristics and practical uses. For now, it represents the exciting frontier of chemical research, where today's mysteries become tomorrow's innovations.
2008885-62-7 (INDEX NAME NOT YET ASSIGNED) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)